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Compound of Interest

Compound Name: SJFa

Cat. No.: B610857

For Researchers, Scientists, and Drug Development
Professionals

Introduction

SJFa is a potent and selective PROTAC (Proteolysis Targeting Chimera) designed for the
targeted degradation of the p38a protein.[1][2][3] Comprised of a multikinase inhibitor, foretinib,
linked to a von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand, SJFa facilitates the
ubiquitination and subsequent proteasomal degradation of p38a.[3] These application notes
provide detailed protocols for the preparation of SJFa stock solutions to ensure accurate and
reproducible experimental outcomes in cancer research and other therapeutic areas.[2][4]

Physicochemical Properties and Degradation Profile

SJFa is a 13-atom linker PROTAC that demonstrates high selectivity for p38a degradation.[1]
[5] The key quantitative data for SJFa are summarized in the table below.
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Property Value Reference
Molecular Weight 1120.28 g/mol [3]

Formula Cs9He7F2N7011S [3]

CAS Number 2254609-27-1 [3]

Purity >98% [3]

DCso for p38a 7.16 nM [1][2][3]
Dmax for p38a 97.4% [2][3]

DCso for p38d 299 nM [1][21[3]
Solubility Soluble to 100 mM in DMSO [3]

Experimental Protocols
Materials

e SJFa powder
o Dimethyl sulfoxide (DMSO), anhydrous
 Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM SJFa Stock Solution

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

e Weighing SJFa: Accurately weigh the desired amount of SJFa powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 1.12 mg of SJFa (Molecular Weight: 1120.28
g/mol).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed SJFa powder.
For a 10 mM stock solution, if you weighed 1.12 mg of SJFa, add 1 mL of DMSO.
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o Vortexing: Vortex the solution thoroughly until the SJFa is completely dissolved.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

[2][5][6]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2][5][6]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the SJFa stock solution.
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Workflow for SJFa Stock Solution Preparation
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Caption: Workflow for preparing SJFa stock solution.

Signaling Pathway

The diagram below depicts the mechanism of SJFa-mediated degradation of p38a.
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SJFa Mechanism of Action
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Caption: SJFa-mediated degradation of p38a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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